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Compound of Interest

Compound Name: 4-Methoxybenzylamine-d3

Cat. No.: B12411704 Get Quote

Introduction

4-Methoxybenzylamine-d3 is the deuterated form of 4-methoxybenzylamine, an organic

amine compound.[1] In quantitative analysis, particularly in mass spectrometry-based

applications like LC-MS, deuterated compounds are invaluable as internal standards (IS).[2][3]

The principle behind using a stable isotope-labeled (SIL) internal standard is that its chemical

and physical properties are nearly identical to the non-labeled analyte of interest.[3] This

ensures it behaves similarly during sample preparation, chromatography, and ionization,

allowing it to accurately correct for variations in extraction recovery, matrix effects, and

instrument response.[4][5] The key difference is its increased mass due to the deuterium

atoms, which allows it to be distinguished from the analyte by the mass spectrometer.[3]

These application notes provide a detailed protocol for the safe handling and preparation of

stock and working solutions of 4-Methoxybenzylamine-d3 for use in research and drug

development settings.

Chemical Properties and Safety Data
A summary of the essential chemical and physical properties of 4-methoxybenzylamine is

provided below. The deuterated version (d3) will have a slightly higher molecular weight but

analogous solubility and reactivity.
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Property Value Reference

Chemical Name

(4-

methoxyphenyl)methanamine-

d3

[6]

Synonyms
p-Methoxybenzylamine-d3,

Anisylamine-d3
[6]

Molecular Formula C₈H₈D₃NO [6]

Molecular Weight Approx. 140.20 g/mol [6]

CAS Number 2393-23-9 (non-deuterated)

Physical Form
Clear colorless to slightly

yellow liquid
[1][7]

Density ~1.05 g/mL at 25 °C [8]

Boiling Point 236-237 °C [1][8]

Solubility Soluble in water [1][9]

Storage

Store in a cool, dry, well-

ventilated place under inert

gas. Moisture sensitive.

[10][11][12]

Hazard Identification and Safety Precautions

4-Methoxybenzylamine is a hazardous substance that requires careful handling in a controlled

laboratory environment.

Hazards: Harmful if swallowed.[8][10] Causes severe skin burns and eye damage.[8][10]

May be harmful if inhaled or absorbed through the skin.[8][11] The material is destructive to

the tissues of the mucous membranes and upper respiratory tract.[11]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, tightly fitting safety goggles or a face shield, and a lab coat or protective

suit.[10][13]
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Handling: Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhaling

vapors or mists.[11] Avoid contact with skin, eyes, and clothing.[13]

First Aid: In case of eye contact, rinse cautiously with water for several minutes and seek

immediate medical attention.[10][12] If on skin, remove contaminated clothing and rinse the

skin with water.[12] If swallowed, rinse mouth but do not induce vomiting, and call a poison

center or doctor immediately.[11][12]

Disposal: Dispose of waste materials in accordance with local, state, and federal

environmental regulations.[11]

Experimental Protocol: Solution Preparation
This protocol outlines the steps for preparing a 1 mg/mL stock solution of 4-
Methoxybenzylamine-d3 and subsequently diluting it to a lower concentration working

solution. Since the compound is a liquid, accurate preparation of a stock solution by

concentration (e.g., mg/mL) is best achieved by weighing the liquid rather than measuring by

volume.

Materials and Equipment

4-Methoxybenzylamine-d3

Analytical balance (readable to 0.1 mg)

Volumetric flasks (Class A)

Calibrated micropipettes and sterile tips

Vortex mixer and/or sonicator

Appropriate solvent (e.g., Methanol, Acetonitrile, or Dimethyl Sulfoxide (DMSO))

Amber glass vials for storage

Personal Protective Equipment (PPE)

Procedure for Preparing a 1 mg/mL Stock Solution
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Tare the Balance: Place a clean, dry vial on the analytical balance and tare the weight.

Weigh the Compound: Carefully transfer approximately 5 mg of 4-Methoxybenzylamine-d3
into the tared vial using a pipette. Record the exact weight.

Calculate Solvent Volume: Calculate the precise volume of solvent needed to achieve a 1

mg/mL concentration based on the recorded weight.

Calculation Example: If the recorded weight is 5.2 mg, you will need 5.2 mL of solvent.

Dissolution: Add the calculated volume of the chosen solvent (e.g., Methanol) to the vial. For

accuracy, use a calibrated pipette or add the compound directly to a volumetric flask and

bring it to the final volume with the solvent.

Ensure Complete Dissolution: Cap the vial or flask securely and mix thoroughly using a

vortex mixer. If necessary, place the solution in a sonicator bath for 5-10 minutes to ensure

the compound is fully dissolved.

Label and Store: Clearly label the container with the compound name, concentration (1

mg/mL), solvent, preparation date, and your initials. Store the stock solution in a tightly

sealed amber vial at the recommended temperature (typically 2-8°C or -20°C for long-term

stability).

Procedure for Preparing a 1 µg/mL Working Solution

This procedure uses the 1 mg/mL stock solution to prepare a lower concentration working

solution via serial dilution.

Initial Dilution (e.g., to 100 µg/mL):

Pipette 100 µL of the 1 mg/mL (1000 µg/mL) stock solution into a clean vial or tube.

Add 900 µL of the same solvent to the vial.

Vortex thoroughly to mix. This creates a 100 µg/mL intermediate solution.

Final Dilution (to 1 µg/mL):
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Pipette 10 µL of the 100 µg/mL intermediate solution into a new clean vial or tube.

Add 990 µL of the same solvent to the vial.

Vortex thoroughly to mix. This creates the final 1 µg/mL working solution.

Label and Store: Label the final working solution appropriately. Working solutions are often

prepared fresh before each experiment but can be stored under the same conditions as the

stock solution for short periods.

Workflow Visualization
The following diagram illustrates the logical workflow for preparing the stock and working

solutions of 4-Methoxybenzylamine-d3.
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Stock Solution Preparation (1 mg/mL)

Working Solution Preparation (e.g., 1 µg/mL)

1. Tare Vial on
Analytical Balance

2. Weigh ~5 mg of
4-Methoxybenzylamine-d3

3. Add Calculated Volume
of Solvent (e.g., 5 mL)

4. Vortex / Sonicate
to Dissolve

5. Label and Store Stock Solution
(e.g., at -20°C)

6. Perform Serial Dilution
from Stock Solution

7. Vortex to Mix
Thoroughly

8. Label and Use or Store
Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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